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Compound of Interest

Compound Name:
3-(3-Methoxyphenoxy)propane-

1,2-diol

Cat. No.: B096440 Get Quote

Essential Safety and Handling Guide for 3-(3-
Methoxyphenoxy)propane-1,2-diol
Disclaimer: No specific Safety Data Sheet (SDS) for 3-(3-Methoxyphenoxy)propane-1,2-diol
(CAS No. 17131-51-0) is readily available. This guide is based on the safety information for its

close structural isomer, 3-(2-Methoxyphenoxy)propane-1,2-diol (Guaifenesin, CAS No. 93-14-

1), and general laboratory safety principles. It is imperative to handle this chemical with caution

and to conduct a thorough risk assessment before use.

I. Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with the structural isomer, Guaifenesin, include acute oral

toxicity, skin irritation, and serious eye irritation.[1] Therefore, it is crucial to use appropriate

Personal Protective Equipment (PPE) to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Follow glove manufacturer's

specifications for breakthrough

time and permeation rate.

Lab coat or chemical-resistant

apron.
To prevent skin contact.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Hand Hygiene
Wash hands thoroughly after

handling.

Prevents accidental ingestion

and skin contamination.

II. Operational Plan for Safe Handling
Adherence to a strict operational plan is essential for minimizing risks when working with 3-(3-
Methoxyphenoxy)propane-1,2-diol.

A. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Ensure easy access to an eyewash station and a safety shower.

B. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: If the compound is a solid, handle it carefully to avoid generating

dust. Use a spatula for transfers. For liquids, use appropriate pipettes or graduated cylinders.
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During Experimentation: Keep containers closed when not in use. Avoid direct contact with

the chemical. If heating the substance, do so in a controlled manner within the fume hood.

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and follow your institution's emergency procedures.

III. Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

A. Waste Segregation:

Contaminated Materials: All disposable items that have come into contact with 3-(3-
Methoxyphenoxy)propane-1,2-diol, such as gloves, paper towels, and pipette tips, should

be collected in a designated, sealed waste container.

Unused Chemical: Unused or waste 3-(3-Methoxyphenoxy)propane-1,2-diol should be

collected in a separate, clearly labeled, and sealed container.

B. Disposal Method:

Dispose of all chemical waste through your institution's hazardous waste management

program. Do not pour this chemical down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

IV. Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b096440?utm_src=pdf-body
https://www.benchchem.com/product/b096440?utm_src=pdf-body
https://www.benchchem.com/product/b096440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE
(Goggles, Gloves, Lab Coat)

Set up in Fume Hood

Weigh/Measure Chemical

Perform Experiment

Decontaminate Workspace

Segregate Waste

Dispose of Waste via
EH&S Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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